Sodium 4-(methylthio)-2-oxobutanoate

• CAS No.: 51828-97-8
• Product Name: Sodium 4-(methylthio)-2-oxobutanoate
• Molecular Formula: C5H7NaO3S
• Molecular Weight: 170.16 g/mol
• IUPAC Name: sodium;4-methylsulfanyl-2-oxobutanoate
• Standard InChI: InChI=1S/C5H8O3S.Na/c1-9-3-2-4(6)5(7)8;/h2-3H2,1H3,(H,7,8);/q;+1/p-1
• Standard InChIKey: IFSCKRWNXKWTLR-UHFFFAOYSA-M
• Isomeric SMILES: CSCCC(=O)C(=O)[O-].[Na+]
• SMILES: CSCCC(=O)C(=O)[O-].[Na+]
• Canonical SMILES: CSCCC(=O)C(=O)[O-].[Na+]
• Appearance: Solid powder
• Physical Description: white, free-flowing powde
• Description: MTOB is the substrate for the C-terminal Binding Protein (CtBP). MTOB can interfere with CtBP oncogenic activity in cell culture and in mice. It also positively regulates TCF-4 signaling, leading to cancer stem cells (CSC) growth and self-renewal.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: soluble in water and white petrolatum
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MTOB; 4-methylthio 2-oxobutyric acid; KMBA; MTOB salt
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• PubChem Compound: 23696623
• Last Modified: Nov 11 2021